Cas no 2253630-14-5 (6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride)

• Product Name: 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride
• CAS No: 2253630-14-5
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 6235645
• PubChem ID: 137935979
• Update Time: 2025-10-28

6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride
• 2253630-14-5
• EN300-6489836

• Inchi： 1S/C8H8ClNO4S/c9-15(11,12)6-1-2-7(10-5-6)8-13-3-4-14-8/h1-2,5,8H,3-4H2
• InChI Key： LPZFBYFMLSALBP-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C=C1)C1OCCO1)(=O)=O

Computed Properties

• Exact Mass: 248.9862566g/mol
• Monoisotopic Mass: 248.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.9Ų

Additional information on 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride

6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride (CAS 2253630-14-5): A Versatile Building Block for Organic Synthesis

In the ever-evolving field of organic chemistry, 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride (CAS 2253630-14-5) has emerged as a valuable synthetic intermediate. This compound, characterized by its unique pyridine-sulfonyl chloride core protected with a 1,3-dioxolane group, offers chemists a powerful tool for constructing complex molecular architectures. The presence of both sulfonyl chloride functionality and protected aldehyde (as dioxolane) makes this compound particularly useful in multi-step synthetic routes.

The growing interest in heterocyclic compounds for pharmaceutical applications has significantly increased demand for specialized intermediates like 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride. Recent literature searches reveal that researchers are particularly interested in "how to use pyridine sulfonyl chlorides in drug discovery" and "methods for protecting group chemistry in heterocyclic systems" - questions that this compound directly addresses through its unique structural features.

From a synthetic perspective, the sulfonyl chloride moiety in 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride enables various transformations, including nucleophilic substitutions to form sulfonamides or sulfonate esters. The 1,3-dioxolan-2-yl protecting group can be selectively removed under mild acidic conditions to reveal the aldehyde functionality, allowing for subsequent condensation reactions. This dual functionality makes the compound particularly valuable in the synthesis of pharmaceutical intermediates and agrochemical compounds.

The stability profile of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride has been a topic of recent discussion in synthetic chemistry forums. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the reactivity of the sulfonyl chloride group. Many researchers searching for "stable heteroaromatic sulfonyl chlorides" find this compound to be an excellent solution when handled correctly.

In material science applications, the pyridine-sulfonyl chloride structure has shown promise in the development of novel coordination polymers and metal-organic frameworks (MOFs). The ability to later unmask the aldehyde group adds an extra dimension of functionality to these materials. Recent publications have highlighted the use of similar compounds in creating luminescent materials and molecular sensors.

The synthetic utility of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride extends to bioconjugation chemistry, where the sulfonyl chloride group can react with amino groups in biomolecules under mild conditions. This has led to increased interest from researchers working on proteomics and chemical biology tools. Common search queries like "site-specific protein modification with heteroaromatic sulfonyl chlorides" reflect this growing application area.

From a commercial availability standpoint, 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride (CAS 2253630-14-5) has become more accessible in recent years, with multiple suppliers now offering this compound in research quantities. The pricing remains competitive compared to similar functionalized pyridine derivatives, making it an attractive option for both academic and industrial researchers.

Quality control of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride typically involves HPLC analysis to confirm purity, along with ¹H NMR to verify the integrity of both the pyridine ring and dioxolane protecting group. These analytical methods are frequently discussed in chemistry forums when users search for "how to characterize protected heteroaromatic sulfonyl chlorides".

The future outlook for 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride appears promising, particularly in the development of targeted drug delivery systems and smart materials. Its ability to serve as a bifunctional linker (through subsequent deprotection of the aldehyde) makes it uniquely positioned to address current challenges in precision medicine and advanced material design.

For synthetic chemists considering working with 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride, it's worth noting that the compound's reactivity can be finely tuned by modifying reaction conditions. Recent publications have demonstrated successful applications in parallel synthesis and combinatorial chemistry approaches, answering common search queries about "efficient methods for pyridine derivative functionalization".

As research continues to explore the boundaries of heterocyclic chemistry, intermediates like 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonyl chloride will undoubtedly play increasingly important roles. Its combination of protected functionality and highly reactive sulfonyl chloride group provides a versatile platform for innovation across multiple chemistry disciplines.